![molecular formula C9H9ClN2O2 B6611146 methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate CAS No. 2287289-75-0](/img/structure/B6611146.png)
methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate
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Overview
Description
Methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate (MCPCC) is a cyclic organic compound that has a variety of applications in the scientific research field. MCPCC is a versatile compound that can be used in a wide range of laboratory experiments, making it a valuable tool for researchers.
Scientific Research Applications
Methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate has a variety of applications in the scientific research field. It can be used as a reagent in organic synthesis, as a catalyst in organic reactions, as a ligand in coordination chemistry, and as a fluorescent probe in biological systems. It has also been used to study the structure and reactivity of organic molecules, and to investigate the mechanism of action of enzymes.
Mechanism of Action
The mechanism of action of methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate is not fully understood. However, it is believed that the compound interacts with enzymes and other proteins in a manner that leads to changes in their structure and activity. This interaction is thought to be mediated by hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450 and proteases, as well as to modulate the activity of other proteins. It has also been shown to affect the activity of certain hormones, such as cortisol and estradiol.
Advantages and Limitations for Lab Experiments
Methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is a stable compound, so it can be stored for long periods of time without degrading. However, it is important to note that this compound is a hazardous compound, and proper safety precautions must be taken when handling it.
Future Directions
Methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate has a wide range of potential applications in the scientific research field, and there are many potential future directions for research. One potential future direction is to further investigate the mechanism of action of this compound, and to explore its potential applications in drug development. Additionally, further research into the biochemical and physiological effects of this compound could lead to new insights into the regulation of enzymes and other proteins. Finally, further studies into the synthesis of this compound could lead to the development of more efficient and cost-effective synthesis methods.
Synthesis Methods
Methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate can be synthesized using a variety of methods. The most common method of synthesis is the reaction of 5-chloropyrazine with cyclopropanecarboxylic acid in the presence of a base, such as sodium hydroxide. This reaction yields this compound as the product. Other methods of synthesis include the reaction of 5-chloropyrazine with cyclopropanecarboxaldehyde in the presence of a base, and the reaction of 5-chloropyrazine with cyclopropanecarboxylic acid dichloride in the presence of a base.
Properties
IUPAC Name |
methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O2/c1-14-8(13)9(2-3-9)6-4-12-7(10)5-11-6/h4-5H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTELQRZIXLIVCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CC1)C2=CN=C(C=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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